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Compound of Interest

Compound Name: Janus Red

Cat. No.: B1672794

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Janus Red B, a vital stain
with significant applications in cellular biology and redox chemistry. This document details its

chemical properties, experimental protocols for its use, and the underlying mechanisms of its
function.

Core Chemical Properties

Janus Red B is a basic diazo dye belonging to the phenazine group. It is widely recognized for
its utility as a supravital stain for mitochondria and as a redox indicator.

Chemical Identity

The definitive chemical identity of Janus Red B can be distinguished from the similarly named
Janus Green B by its unique molecular structure and properties.
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Property Value Source
3-((B)-(4-((E)-(2-
hydroxynaphthalen-1-

l)diazenyl)-2-

IUPAC Name V) V) _ [1]
methylphenyl)diazenyl)-N,N,N-
trimethylbenzenaminium
chloride
Janus Red, C.I. 26115, Janus

Synonyms [1]
Red B, NSC 9609

CAS Number 2636-31-9 [1]

Chemical Formula C26H26CINsO [1112]

Molecular Weight 459.97 g/mol

Appearance Dark green to black powder

Physicochemical Properties

The physicochemical properties of Janus Red B are crucial for its application in biological

systems and for the preparation of staining solutions.

Property

Value

Source

Solubility

Soluble in water and ethanol.

Absorption Maximum (Amax)

Approximately 660 nm

Storage

Store in a cool, dry, and dark

place.

Mechanism of Action and Applications

Janus Red B's primary applications stem from its properties as a vital mitochondrial stain and

a redox indicator.

Mitochondrial Staining
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Janus Red B is a cationic dye that can penetrate the plasma membrane of living cells. Its
specificity for mitochondria is a result of the activity of the mitochondrial electron transport
chain. Within the mitochondria, the enzyme cytochrome c oxidase maintains the dye in its
oxidized, colored state (blue-green). In the cytoplasm, the dye is reduced to a colorless leuco
form. This differential redox state leads to the selective visualization of mitochondria.
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Mechanism of selective mitochondrial staining by Janus Red B.

Redox Indicator

The color of Janus Red B is dependent on the presence of oxygen. In an oxygenated
environment, the indicator is in its oxidized, blue-colored form. In the absence of oxygen, it is
reduced to a pink or colorless state. This property makes it a useful indicator for cellular
respiration and oxygen tension.

Experimental Protocols

The following are detailed methodologies for the preparation and use of Janus Red B in
common laboratory applications.

Preparation of Staining Solutions

Stock Solution (1% wi/v):

e Weigh 10 mg of Janus Red B powder.
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» Dissolve the powder in 1 mL of distilled water or 70% ethanol.
o Store the stock solution in a dark, airtight container at 4°C.
Working Solution (0.01% - 0.1% wi/v):

 Dilute the stock solution with phosphate-buffered saline (PBS) or an appropriate cell culture
medium to achieve the desired final concentration. For vital staining, a typical final

concentration is around 0.02%.

 Itis recommended to prepare the working solution fresh before each experiment.

Vital Staining of Mitochondria in Adherent Cells

(1. Culture cells on coverslips)
(2. Wash with pre-warmed PBS)

3. Incubate with Janus Red B working solution
(15-30 min)

v

(4. Wash with PBS to remove excess stain)

(5. Mount coverslip on a slide with PBS)

v

(6. Observe under a microscope)

Click to download full resolution via product page

Experimental workflow for staining mitochondria in adherent cells.
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Procedure:

Culture cells to the desired confluency on sterile glass coverslips in a petri dish.
Aspirate the culture medium and gently wash the cells twice with pre-warmed PBS (pH 7.4).

Add the freshly prepared Janus Red B working solution to the coverslip, ensuring the cells
are completely covered.

Incubate the cells at 37°C for 15-30 minutes. The optimal incubation time may vary
depending on the cell type.

Remove the staining solution and wash the cells two to three times with PBS to remove any
excess stain.

Mount the coverslip onto a microscope slide with a drop of PBS.

Observe the stained mitochondria as small, bluish-green organelles within the cytoplasm
using a light microscope.

Vital Staining of Mitochondria in Suspension Cells

Procedure:

Harvest the cells and centrifuge at a low speed (e.g., 200 x g) for 5 minutes to form a pellet.

Resuspend the cell pellet in the Janus Red B working solution and incubate at 37°C for 15-
30 minutes.

Centrifuge the cell suspension to pellet the cells and discard the supernatant.

Gently resuspend the cell pellet in fresh PBS to wash the cells. Repeat this washing step
twice.

After the final wash, resuspend the cell pellet in a small volume of PBS.

Place a drop of the cell suspension on a microscope slide, cover with a coverslip, and
observe under a microscope.
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Safety and Handling

Janus Red B is a chemical dye and should be handled with appropriate laboratory safety
precautions.

» Personal Protective Equipment: Wear gloves, a lab coat, and eye protection when handling
the powder and solutions.

« Inhalation: Avoid inhaling the powder. Handle in a well-ventilated area or under a chemical
fume hood.

» Disposal: Dispose of Janus Red B waste according to your institution's chemical waste
disposal guidelines.

For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1672794?utm_src=pdf-body
https://www.benchchem.com/product/b1672794?utm_src=pdf-body
https://www.benchchem.com/product/b1672794?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/UV-vis-absorption-spectra-of-the-proposed-dyes-Red-and-blue-lines-indicate-the-UV-vis_fig3_362027702
https://www.fishersci.com/store/msds?partNumber=S25718&productDescription=JANUS+GREEN+B+5+G&vendorId=VN00115888&countryCode=US&language=en
https://www.benchchem.com/product/b1672794#what-is-janus-red-b-and-its-chemical-properties
https://www.benchchem.com/product/b1672794#what-is-janus-red-b-and-its-chemical-properties
https://www.benchchem.com/product/b1672794#what-is-janus-red-b-and-its-chemical-properties
https://www.benchchem.com/product/b1672794#what-is-janus-red-b-and-its-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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